Cas no 933674-82-9 (2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine)

• Product Name: 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine
• CAS No: 933674-82-9
• MF: C₇H₆ClF₃N₂O₂S
• MW: 274.647949695587
• MDL: MFCD04972774
• CID: 4720382
• Update Time: 2025-07-18

2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(TRIFLUOROMETHYLSULFONYL)PHENYLHYDRAZINE
• (2-chloro-4-(trifluoromethylsulfonyl)phenyl)hydrazine
• (2-CHLORO-4-TRIFLUOROMETHANESULFONYL-PHENYL)-HYDRAZINE
• 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine

• MDL： MFCD04972774
• Inchi： 1S/C7H6ClF3N2O2S/c8-5-3-4(1-2-6(5)13-12)16(14,15)7(9,10)11/h1-3,13H,12H2
• InChI Key： CJLDOJFQFSXGSC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(C(F)(F)F)(=O)=O)NN

Computed Properties

• Exact Mass: 273.979
• Monoisotopic Mass: 273.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine

Comprehensive Overview of 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine (CAS No. 933674-82-9)

2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine (CAS No. 933674-82-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylsulfonyl and phenylhydrazine functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a chloro substituent and a trifluoromethylsulfonyl moiety, contributes to its reactivity and applicability in various high-value chemical transformations.

In recent years, the demand for fluorinated compounds like 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine has surged due to their enhanced stability, bioavailability, and metabolic resistance. These properties make them indispensable in the development of advanced pharmaceuticals and agrochemicals. Researchers and industry professionals frequently search for terms such as "fluorinated phenylhydrazine derivatives" and "trifluoromethylsulfonyl applications," reflecting the growing interest in this chemical space.

The synthesis of 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine typically involves multi-step organic reactions, including electrophilic aromatic substitution and hydrazine incorporation. Its CAS No. 933674-82-9 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research publications. The compound's role in cross-coupling reactions and as a precursor for heterocyclic compounds further underscores its importance in modern synthetic chemistry.

From an industrial perspective, 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures and environmental concerns, manufacturers are exploring eco-friendly routes to produce such intermediates. Searches for "sustainable fluorochemical production" and "green synthesis of phenylhydrazines" highlight this trend, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

In the pharmaceutical sector, 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine is investigated for its potential in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Its trifluoromethylsulfonyl group is known to enhance binding affinity and pharmacokinetic properties, making it a valuable scaffold for medicinal chemists. Online queries such as "phenylhydrazine derivatives in drug development" and "trifluoromethylsulfonyl in medicinal chemistry" reflect this application-driven interest.

Furthermore, the compound's utility extends to material science, where it is employed in the synthesis of advanced polymers and functional materials. Its ability to introduce fluorine atoms into polymeric chains improves thermal stability and chemical resistance, addressing key challenges in high-performance material design. Popular search terms like "fluorinated polymers" and "phenylhydrazine-based materials" resonate with these applications.

In summary, 2-Chloro-4-(trifluoromethylsulfonyl)phenylhydrazine (CAS No. 933674-82-9) is a multifaceted compound with broad relevance across scientific and industrial domains. Its unique structural features, combined with the rising demand for fluorinated intermediates, position it as a critical component in contemporary chemical research. By addressing user queries such as "applications of trifluoromethylsulfonyl compounds" and "synthesis of chloro-phenylhydrazines," this overview bridges the gap between academic knowledge and practical industry needs.